Cas no 2229587-42-0 (2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid)

2-Hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid is a specialized organic compound featuring a cyclopropyl ring fused with a pyrimidine moiety and a hydroxyacetic acid functional group. Its unique structure imparts potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both a pyrimidine ring and a cyclopropyl group enhances its reactivity and selectivity in targeted chemical transformations. This compound may serve as a key building block for the development of enzyme inhibitors or receptor modulators due to its stereochemical and electronic properties. Its stability under standard conditions further supports its suitability for synthetic workflows.
2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid structure
2229587-42-0 structure
Product Name:2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid
CAS No:2229587-42-0
MF:C10H12N2O3
MW:208.213882446289
CID:6447241
PubChem ID:165648129
Update Time:2025-09-28

2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid
    • 2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
    • 2229587-42-0
    • EN300-2001258
    • Inchi: 1S/C10H12N2O3/c1-6-7(4-11-5-12-6)10(2-3-10)8(13)9(14)15/h4-5,8,13H,2-3H2,1H3,(H,14,15)
    • InChI Key: BPAFBEJDLMYDNA-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)C1(C2=CN=CN=C2C)CC1

Computed Properties

  • Exact Mass: 208.08479225g/mol
  • Monoisotopic Mass: 208.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 83.3Ų

2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2001258-0.05g
2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
2229587-42-0
0.05g
$1513.0 2023-09-16
Enamine
EN300-2001258-0.1g
2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
2229587-42-0
0.1g
$1585.0 2023-09-16
Enamine
EN300-2001258-0.25g
2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
2229587-42-0
0.25g
$1657.0 2023-09-16
Enamine
EN300-2001258-0.5g
2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
2229587-42-0
0.5g
$1728.0 2023-09-16
Enamine
EN300-2001258-1.0g
2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
2229587-42-0
1g
$1801.0 2023-06-02
Enamine
EN300-2001258-2.5g
2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
2229587-42-0
2.5g
$3530.0 2023-09-16
Enamine
EN300-2001258-5.0g
2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
2229587-42-0
5g
$5221.0 2023-06-02
Enamine
EN300-2001258-10.0g
2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
2229587-42-0
10g
$7742.0 2023-06-02
Enamine
EN300-2001258-1g
2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
2229587-42-0
1g
$1801.0 2023-09-16
Enamine
EN300-2001258-5g
2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
2229587-42-0
5g
$5221.0 2023-09-16

Additional information on 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid

Comprehensive Overview of 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid (CAS No. 2229587-42-0)

2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid (CAS No. 2229587-42-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by a cyclopropylacetic acid backbone substituted with a 4-methylpyrimidin-5-yl group and a hydroxyl moiety, represents a promising scaffold for drug discovery and development. Researchers are particularly interested in its role as a potential intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics targeting metabolic disorders and inflammatory conditions.

The molecular structure of 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid combines a cyclopropane ring with a pyrimidine derivative, which is a common motif in many biologically active compounds. Pyrimidine derivatives, such as this one, are frequently explored for their enzyme inhibition properties, particularly in pathways related to nucleotide synthesis and cellular signaling. The presence of the hydroxyl group enhances the compound's solubility and bioavailability, making it a candidate for further pharmacological evaluation. Recent studies have highlighted its potential in modulating key biological targets, aligning with the growing demand for small-molecule therapeutics in precision medicine.

In the context of current research trends, 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid is being investigated for its role in metabolic regulation and anti-inflammatory pathways. These areas are of high interest due to the rising prevalence of metabolic syndromes and chronic inflammatory diseases worldwide. The compound's ability to interact with specific receptors or enzymes could pave the way for new treatments for conditions like diabetes, obesity, and autoimmune disorders. Additionally, its structural versatility allows for further derivatization, enabling researchers to optimize its pharmacological profile for targeted applications.

From a synthetic chemistry perspective, the preparation of 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid involves multi-step organic transformations, often starting from readily available pyrimidine precursors. Key steps include the formation of the cyclopropyl ring through cyclization reactions and the introduction of the hydroxyacetic acid moiety. Advances in green chemistry and catalytic methods have improved the efficiency and sustainability of these synthetic routes, addressing the pharmaceutical industry's focus on environmentally friendly processes. Researchers are also exploring biocatalytic approaches to enhance selectivity and reduce waste generation.

The compound's physicochemical properties, such as its logP value, pKa, and stability under physiological conditions, are critical for its development as a drug candidate. Preliminary data suggest that 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, which are essential for oral bioavailability. These attributes align with the increasing demand for orally administrable drugs that offer patient convenience and compliance. Furthermore, its potential for prodrug modification could expand its therapeutic applicability.

In the broader landscape of drug discovery, 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid exemplifies the intersection of medicinal chemistry and computational modeling. Modern in silico tools, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, are being employed to predict its interactions with biological targets. This integrative approach accelerates the identification of lead compounds and reduces the time and cost associated with traditional screening methods. As the pharmaceutical industry embraces AI-driven drug design, compounds like this are at the forefront of innovation.

Beyond its pharmaceutical potential, 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid is also being studied for its applications in agricultural chemistry. Its structural features may contribute to the development of new plant growth regulators or pest control agents, addressing global challenges in food security and sustainable agriculture. The versatility of pyrimidine-based compounds in agrochemicals underscores the importance of this research avenue.

In conclusion, 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid (CAS No. 2229587-42-0) represents a multifaceted compound with significant promise in both pharmaceutical and agrochemical domains. Its unique structure, combined with ongoing advancements in synthetic and computational chemistry, positions it as a valuable candidate for future research and development. As scientific understanding of its mechanisms and applications grows, this compound may play a pivotal role in addressing some of the most pressing health and environmental challenges of our time.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD